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Compound of Interest

Compound Name: C16-18:1 PE

Cat. No.: B15577482 Get Quote

Essential Safety and Handling Guide for C16-
18:1 PE
This guide provides crucial safety, handling, and disposal information for C16-18:1 PE (1-

palmitoyl-2-oleoyl-sn-glycero-3-phosphoethanolamine) to ensure the safety of researchers,

scientists, and drug development professionals in a laboratory setting. While C16-18:1 PE is

not classified as a hazardous substance, adherence to standard laboratory safety protocols is

essential to minimize any potential risks.[1]

Immediate Safety and Personal Protective
Equipment (PPE)
Although not classified as hazardous, C16-18:1 PE may cause mild skin and eye irritation.[1]

Therefore, appropriate personal protective equipment should be worn at all times when

handling this substance. The minimum required PPE includes:

Torso Protection: A standard laboratory coat should be worn and kept buttoned to protect

clothing and skin from potential splashes.[2]

Hand Protection: Disposable nitrile gloves are recommended for incidental contact.[3][4] If

direct contact occurs, gloves should be removed immediately, and hands should be washed

thoroughly before putting on a new pair.[3]
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Eye and Face Protection: Safety glasses with side shields are the minimum requirement.[3]

In situations where splashing is a risk, chemical splash goggles should be worn.[2][5] For

handling larger volumes, a face shield used in conjunction with safety glasses or goggles is

recommended.[3][5]

Footwear: Closed-toe shoes are mandatory to protect against spills and falling objects.[4][5]

In the event of exposure, follow these first aid measures:

Skin Contact: Wash the affected area with plenty of soap and water.[1]

Eye Contact: Rinse eyes cautiously with water for several minutes.[1]

Inhalation: Move the individual to fresh air.[1]

Operational Plan for Handling
Preparation: Before handling C16-18:1 PE, ensure that the work area is clean and

uncluttered. Have all necessary equipment, including PPE, readily available.

Handling:

Avoid direct contact with skin and eyes.[1]

Do not breathe in dust or aerosols.[1]

When transferring or weighing the substance, do so in a designated area, away from high

traffic.

Storage: C16-18:1 PE should be stored at -20°C for long-term stability.[6][7][8]

Disposal Plan
As C16-18:1 PE is not classified as a hazardous substance, it can typically be disposed of as

non-hazardous chemical waste. However, always follow your institution's specific waste

disposal guidelines.
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Uncontaminated Waste: If the substance has not been mixed with any hazardous materials,

it can likely be disposed of in the regular laboratory waste stream for non-hazardous

chemicals.

Contaminated Waste: If C16-18:1 PE is mixed with hazardous solvents or other regulated

materials, it must be disposed of as hazardous waste, following all local and institutional

regulations for the specific hazardous components.

Empty Containers: Empty containers should be rinsed thoroughly before being discarded or

recycled, in accordance with laboratory protocols.

Physical and Chemical Properties
The following table summarizes key quantitative data for C16-18:1 PE.

Property Value

Molecular Formula C39H76NO8P

Molecular Weight 718.0 g/mol [9][10]

Appearance White solid[1]

Solubility Soluble in Chloroform, Methanol, and DMSO[1]

Storage Temperature -20°C[6][7][8]

Experimental Workflow for Safe Handling and
Disposal
The following diagram illustrates the standard workflow for safely handling and disposing of

C16-18:1 PE in a laboratory setting.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 6 Tech Support

https://www.benchchem.com/product/b15577482?utm_src=pdf-body
https://www.benchchem.com/product/b15577482?utm_src=pdf-body
https://www.caymanchem.com/product/20067/1-palmitoyl-2-oleoyl-sn-glycero-3-pe
https://pubchem.ncbi.nlm.nih.gov/compound/5283496
https://mubychem.com/1-palmitoyl-2-oleoyl-sn-glycero-3-phosphoethanolaminemanufacturers.html
https://mubychem.com/1-palmitoyl-2-oleoyl-sn-glycero-3-phosphoethanolaminemanufacturers.html
https://www.avantiresearch.com/en-gb/products/product/878130-c16-181-pe
https://www.scientificlabs.ie/product/878130C-5MG
https://www.goldbio.com/products/12-dipalmitoyl-sn-glycero-3-phosphoethanolamine
https://www.benchchem.com/product/b15577482?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15577482?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Preparation

Handling

Cleanup & Disposal

1. Prepare Work Area

2. Don Appropriate PPE
(Lab Coat, Gloves, Goggles)

3. Weigh/Measure C16-18:1 PE

4. Dissolve/Use in Experiment

5. Decontaminate Glassware

6. Dispose of Waste

7. Remove PPE

8. Wash Hands

Click to download full resolution via product page

Caption: Workflow for safe handling and disposal of C16-18:1 PE.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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